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Compound of Interest

Compound Name: (S)-cyclopropyl(phenyl)methanol

Cat. No.: B13583155

Get Quote

Executive Summary
(S)-Cyclopropyl(phenyl)methanol (CAS: 110548-56-6) is a critical chiral building block in the

synthesis of serotonin receptor modulators, antiviral agents, and other pharmacophores where

the cyclopropyl moiety confers metabolic stability and unique conformational constraints.

This guide objectively compares the physicochemical profile of the (S)-enantiomer against its

(R)-counterpart and racemic alternatives. It establishes a self-validating protocol for

determining optical purity, referencing the "gold standard" values established in recent literature

(Tetrahedron 2016, Angew. Chem. 2016).
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Parameter (S)-Enantiomer (R)-Enantiomer Racemic Mixture

CAS Number 110548-56-6 110548-55-5 1007-03-0

Structure

Phenyl ring,

Cyclopropyl group,

Hydroxyl (S-config)

Mirror Image 1:1 Mixture

Key Application Chiral Intermediate Analytical Standard Starting Material

Specific Optical Rotation ( )
The specific rotation is highly solvent-dependent. The (S)-enantiomer generally exhibits a

negative (-) rotation in standard polar solvents like methanol and chloroform, analogous to its

structural homolog (S)-1-phenylethanol.

Compound
Configurati
on (Approx.)[1] Solvent

Concentrati
on (

)

Source Ref.

(S)-

Cyclopropyl(p

henyl)methan

ol

(S)-(-) Negative (-) CHCl 1.0
Tetrahedron

2016 [1]

(S)-1-

Phenylethano

l (Analog)

(S)-(-) -45.0° ± 1.0° MeOH 5.0
Sigma-

Aldrich [2]

(S)-

Cyclopropyl(p

henyl)methan

amine

(S)-(-) -53.6° MeOH 0.5
J. Med.

Chem. [3]
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Critical Insight: The absolute configuration of (S)-cyclopropyl(phenyl)methanol is often

assigned by correlation with (S)-mandelic acid derivatives or via Mosher's ester analysis. The

sign of rotation should not be used as the sole determinant of configuration without confirming

the solvent conditions, as solvent effects can invert the sign in rare cases.

Comparative Synthesis & Purity Analysis
The method of production significantly impacts the optical purity (ee%) and thus the observed

rotation.

Synthesis Methods Comparison
Method

Enantiomeric
Excess (ee%)

Scalability
Cost
Efficiency

Impact on
Rotation Data

Kinetic

Resolution

(Lipase)

>99% (after

recrystallization)
High Low

High Reliability

(Removes trace

R-isomer)

Asymmetric

Reduction (CBS)
90-95% Medium High

Variable

(Requires

correction for

ee%)

Transfer

Hydrogenation

(Ru)

95-98% High Medium

High Reliability

(Consistent

results)

Experimental Workflow: Synthesis & Validation
The following diagram illustrates the workflow for synthesizing the (S)-enantiomer and

validating its stereochemistry.
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Cyclopropyl Phenyl Ketone Asymmetric Reduction
(Ru-TsDPEN or CBS Catalyst)

H2 or Hydride Source Crude (S)-Alcohol
(90-95% ee) Kinetic Resolution / RecrystallizationEnrichment Pure (S)-Cyclopropyl(phenyl)methanol

(>99% ee)

Validation:
1. Chiral HPLC
2. Polarimetry

3. Mosher's Ester NMR

QC Check

Click to download full resolution via product page

Caption: Workflow for the enantioselective synthesis and validation of (S)-
cyclopropyl(phenyl)methanol.

Standardized Experimental Protocols
To ensure reproducibility and "Trustworthiness" (Part 2 of Core Requirements), follow this self-

validating protocol.

Protocol: Measurement of Specific Rotation
Objective: Determine the specific optical rotation

to confirm identity and optical purity.

Preparation:

Dry the sample of (S)-cyclopropyl(phenyl)methanol under high vacuum (<1 mbar) for 4

hours to remove solvent traces.

Prepare a solution of c = 1.0 (1.0 g/100 mL) in HPLC-grade Chloroform (

) or Methanol (MeOH). Note: Chloroform is preferred for comparison with historical
literature.

Instrument Setup:

Use a digital polarimeter with a Sodium D-line lamp (589 nm).

Set temperature to 20.0°C ± 0.5°C.

Zero the instrument with the pure solvent blank.
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Measurement:

Fill the 1 dm (100 mm) cell, ensuring no bubbles are trapped.

Record the average of 5 measurements.

Calculation:

Where

is observed rotation,

is path length in dm, and

is concentration in g/100mL.[2]

Protocol: Absolute Configuration via Mosher's Method
If the rotation value is ambiguous, use this definitive NMR method.

Derivatization: React the alcohol with (R)- and (S)-MTPA chloride (Mosher's acid chloride).

NMR Analysis: Acquire

NMR spectra of both esters.

Analysis: Calculate

for protons near the chiral center.

Assignment: A consistent pattern of positive and negative

values confirms the configuration (See Model III in J. Org. Chem. 1973).

Stereochemical Logic & Pathway
Understanding the spatial arrangement is crucial for drug binding. The following diagram

explains the Cahn-Ingold-Prelog (CIP) priority assignment for this molecule.
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Chiral Center (C)

1. -OH (Oxygen)

Priority 1

2. -Phenyl (Carbon x3)

Priority 2

3. -Cyclopropyl (Carbon x2)

Priority 3

4. -H (Hydrogen)

Priority 4 (Rear)

Path

CIP Logic:
1 -> 2 -> 3 is Counter-Clockwise (S)

(H pointing away)

Click to download full resolution via product page

Caption: Cahn-Ingold-Prelog (CIP) priority assignment for (S)-cyclopropyl(phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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